Cas no 116056-01-0 (1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one)

1,2-Dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one is a heterocyclic compound featuring a fused pyrazole-pyrazine core, which serves as a versatile scaffold in medicinal chemistry and pharmaceutical research. Its rigid bicyclic structure enhances binding affinity and selectivity, making it valuable for designing kinase inhibitors and other bioactive molecules. The compound's electron-rich system facilitates diverse functionalization, enabling tailored modifications for specific applications. Its stability under physiological conditions and favorable pharmacokinetic properties further underscore its utility in drug discovery. Researchers leverage this scaffold to explore novel therapeutic agents, particularly in oncology and inflammation, due to its ability to modulate key biological targets with high precision.
1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one structure
116056-01-0 structure
Product name:1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one
CAS No:116056-01-0
MF:C5H4N4O
MW:136.111459732056
CID:1100147
PubChem ID:241967

1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one
    • 1,2-dihydro-pyrazolo[3,4-b]pyrazin-3-one
    • 3H-Pyrazolo[3,4-b]pyrazin-3-one, 1,2-dihydro-
    • NSC49929
    • 1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
    • G67179
    • DB-339394
    • 1,2-dihydropyrazolo[3,4-b]pyrazin-3-one
    • 116056-01-0
    • NSC-49929
    • Inchi: InChI=1S/C5H4N4O/c10-5-3-4(8-9-5)7-2-1-6-3/h1-2H,(H2,7,8,9,10)
    • InChI Key: SZBMPWKXMOSTPJ-UHFFFAOYSA-N
    • SMILES: C1=CN=C2C(=N1)C(=O)NN2

Computed Properties

  • Exact Mass: 136.03851076g/mol
  • Monoisotopic Mass: 136.03851076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.9Ų
  • XLogP3: -0.3

1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A099002351-5g
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
5g
$1005.00 2023-09-04
Alichem
A099002351-10g
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
10g
$1407.00 2023-09-04
Alichem
A099002351-25g
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
25g
$2556.72 2023-09-04
1PlusChem
1P008ZLR-250mg
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
250mg
$140.00 2023-12-26
Ambeed
A336203-5g
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
5g
$1204.0 2025-03-04
Ambeed
A336203-100mg
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
100mg
$84.0 2025-03-04
1PlusChem
1P008ZLR-1g
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
1g
$378.00 2023-12-26
1PlusChem
1P008ZLR-100mg
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
100mg
$83.00 2023-12-26
Ambeed
A336203-250mg
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
250mg
$133.0 2025-03-04
Ambeed
A336203-1g
1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
116056-01-0 95%
1g
$345.0 2025-03-04

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Amadis Chemical Company Limited
(CAS:116056-01-0)1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one
A987127
Purity:99%/99%
Quantity:1g/5g
Price ($):378.0/1134.0